Cas no 1807239-57-1 (Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate
• CAS No: 1807239-57-1
• MF: C₁₂H₈F₃NO₃S
• MW: 303.257032394409
• CID: 4958890
• Update Time: 2025-07-20

Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H8F3NO3S/c1-2-19-11(18)8-4-3-7(5-16)10(9(8)6-17)20-12(13,14)15/h3-4,6H,2H2,1H3
• InChI Key： XASXRBMLMIJDCZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(C(=O)OCC)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 3
• Topological Polar Surface Area: 92.5

Additional information on Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate

Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate (CAS No. 1807239-57-1): A Comprehensive Overview

Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate (CAS No. 1807239-57-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyano group, formyl group, and trifluoromethylthio substituent, which collectively contribute to its distinctive properties and reactivity.

The cyano group (CN) is a key functional group in this compound, known for its strong electron-withdrawing properties and ability to participate in a wide range of chemical reactions. The presence of the cyano group can significantly influence the electronic and steric properties of the molecule, making it a valuable building block in the synthesis of more complex organic compounds. Recent studies have shown that compounds containing the cyano group can exhibit potent biological activities, including anti-inflammatory and anti-cancer properties.

The formyl group (CHO) is another important functional group in Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate. This group is highly reactive and can undergo various transformations, such as reduction to an alcohol or condensation with nucleophiles. The formyl group's reactivity makes it a versatile intermediate in organic synthesis, particularly in the preparation of aldehydes and ketones. In the context of pharmaceutical research, aldehydes derived from compounds like Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate have been explored for their potential as drug candidates due to their ability to form covalent bonds with target proteins.

The trifluoromethylthio (SCF₃) substituent is a unique feature of this compound. The presence of the trifluoromethyl group (CF₃) imparts significant fluorine content to the molecule, which can enhance its lipophilicity and metabolic stability. The thioether linkage (S) further adds to the compound's complexity and reactivity. Compounds containing the trifluoromethylthio group have been studied for their potential as radiolabeling agents in nuclear medicine and as ligands in metal-catalyzed reactions. Recent research has also highlighted the role of trifluoromethylthio groups in modulating the biological activity of small molecules.

In terms of synthetic methods, Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate can be prepared through a series of well-defined steps. One common approach involves the reaction of an appropriate aryl halide with a cyano-containing reagent, followed by formylation and introduction of the trifluoromethylthio group. Advanced synthetic techniques, such as transition-metal catalysis and organocatalysis, have been employed to optimize these reactions and improve yields. The development of efficient synthetic routes for this compound has opened up new avenues for its application in various fields.

The potential applications of Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate are diverse and promising. In pharmaceutical research, this compound has been investigated for its ability to modulate enzyme activity and protein-protein interactions. Its unique combination of functional groups makes it an attractive candidate for drug discovery programs targeting specific biological pathways. Additionally, the compound's lipophilic nature and metabolic stability suggest that it could be used as a prodrug or as a scaffold for developing novel therapeutic agents.

In materials science, Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate has shown promise as a building block for constructing advanced materials with tailored properties. The presence of multiple functional groups allows for precise control over the molecular architecture, enabling the design of materials with enhanced mechanical strength, thermal stability, and optical properties. Recent studies have explored the use of similar compounds in the development of organic semiconductors and photovoltaic materials.

From an environmental perspective, the synthesis and use of Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate must be conducted with careful consideration of safety and sustainability. Green chemistry principles should be applied to minimize waste generation and reduce environmental impact. Advances in catalytic methods and solvent-free reactions have contributed to more sustainable synthetic processes for this compound.

In conclusion, Ethyl 4-cyano-2-formyl-3-(trifluoromethylthio)benzoate (CAS No. 1807239-57-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combining a cyano group, formyl group, and trifluoromethylthio substituent, offers a rich platform for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex organic chemistry and its practical implications.